(14β,17S)-3β,8,12β,14,17,21-Hexahydroxypregn-5-en-20-one 12,21-dibenzoate
(14β,17S)-3β,8,12β,14,17,21-Hexahydroxypregn-5-en-20-one 12,21-dibenzoate
Brand Name:
Vulcanchem
CAS No.:
19308-45-3
VCID:
VC0098283
InChI:
InChI=1S/C35H40O9/c1-31-15-14-25(36)19-24(31)13-16-33(40)26(31)20-28(44-30(39)23-11-7-4-8-12-23)32(2)34(41,17-18-35(32,33)42)27(37)21-43-29(38)22-9-5-3-6-10-22/h3-13,25-26,28,36,40-42H,14-21H2,1-2H3/t25-,26+,28+,31-,32+,33-,34+,35+/m0/s1
SMILES:
CC12CCC(CC1=CCC3(C2CC(C4(C3(CCC4(C(=O)COC(=O)C5=CC=CC=C5)O)O)C)OC(=O)C6=CC=CC=C6)O)O
Molecular Formula:
C35H40O9
Molecular Weight:
604.696
(14β,17S)-3β,8,12β,14,17,21-Hexahydroxypregn-5-en-20-one 12,21-dibenzoate
CAS No.: 19308-45-3
Labelled Products
VCID: VC0098283
Molecular Formula: C35H40O9
Molecular Weight: 604.696
| CAS No. | 19308-45-3 |
|---|---|
| Product Name | (14β,17S)-3β,8,12β,14,17,21-Hexahydroxypregn-5-en-20-one 12,21-dibenzoate |
| Molecular Formula | C35H40O9 |
| Molecular Weight | 604.696 |
| IUPAC Name | [2-[(3S,8S,9R,10R,12R,13S,14R,17S)-12-benzoyloxy-3,8,14,17-tetrahydroxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] benzoate |
| Standard InChI | InChI=1S/C35H40O9/c1-31-15-14-25(36)19-24(31)13-16-33(40)26(31)20-28(44-30(39)23-11-7-4-8-12-23)32(2)34(41,17-18-35(32,33)42)27(37)21-43-29(38)22-9-5-3-6-10-22/h3-13,25-26,28,36,40-42H,14-21H2,1-2H3/t25-,26+,28+,31-,32+,33-,34+,35+/m0/s1 |
| Standard InChIKey | UBXADOXCCDPUJZ-RMFNXNFISA-N |
| SMILES | CC12CCC(CC1=CCC3(C2CC(C4(C3(CCC4(C(=O)COC(=O)C5=CC=CC=C5)O)O)C)OC(=O)C6=CC=CC=C6)O)O |
| Last Modified | Aug 20 2021 |
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